Cas no 1423033-02-6 (N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride)

• Product Name: N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride
• CAS No: 1423033-02-6
• MF: C₁₃H₁₈ClN₃O₃S
• MW: 331.81832075119
• CID: 5160256
• PubChem ID: 71757193
• Update Time: 2025-05-19

N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride

• Inchi： 1S/C13H17N3O3S.ClH/c1-9-13(10(2)19-16-9)20(17,18)15-8-12(14)11-6-4-3-5-7-11;/h3-7,12,15H,8,14H2,1-2H3;1H
• InChI Key： FDOGKEHLZHJOKJ-UHFFFAOYSA-N
• SMILES： S(C1=C(ON=C1C)C)(=O)(=O)NCC(C1C=CC=CC=1)N.Cl

Additional information on N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride

Introduction to N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride (CAS No. 1423033-02-6)

N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride, identified by its CAS number 1423033-02-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of an aminoethylphenyl group and a dimethyl-substituted oxazole ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include commercially available precursors such as 2-aminoethylbenzene and dimethyl oxazoline derivatives. The sulfonamide moiety is introduced through nucleophilic substitution reactions, where the hydrochloride salt is formed as a byproduct. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The oxazole ring in N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride is known to enhance the bioavailability and metabolic stability of the molecule. This structural motif has been explored in various drug candidates targeting different disease mechanisms. For instance, oxazole sulfonamides have shown promise in inhibiting enzymes involved in inflammatory pathways and microbial resistance.

The pharmacological activity of N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride has been evaluated in several preclinical studies. These studies have revealed that the compound exhibits moderate affinity for certain biological targets, making it a potential lead compound for further optimization. The aminoethylphenyl group is particularly important for its interaction with biological receptors, while the dimethyl substitution on the oxazole ring enhances solubility and reduces toxicity.

The latest research in this area has focused on understanding the molecular interactions of N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride with target proteins. Computational modeling and X-ray crystallography have been used to elucidate the binding modes of this compound. These studies have provided valuable insights into how structural modifications can improve binding affinity and selectivity. For example, computational simulations have shown that slight alterations in the phenyl ring can significantly enhance the interaction with specific enzymes.

In addition to its pharmacological potential, N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride has also been investigated for its role in chemical biology research. The compound serves as a useful tool for studying enzyme mechanisms and developing new inhibitors. Its unique structure allows researchers to probe various biological pathways and identify new therapeutic targets. The synthesis of analogs based on this scaffold has opened up new avenues for drug discovery.

The industrial production of N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide hydrochloride is challenging but feasible with modern chemical processes. Large-scale synthesis requires careful optimization to ensure cost-effectiveness and environmental sustainability. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during production. These efforts are crucial for making high-quality pharmaceutical intermediates more accessible.

The future prospects of N-(2-Amino-2-phenylethyl)-3,5-dimethyl-1,2-oxtale->xazole--sulfoamidex--hydrochxloridex--CAS--No.-1423033-x02-x6 include further exploration of its pharmacological properties and clinical translation. Ongoing studies aim to identify new therapeutic applications for this compound and its derivatives. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this field and bringing new treatments to patients in need.